Spiro[3,4-dihydro-1H-quinoline-2,1'-cyclohexane]-7-amine

• IUPAC Name: spiro[3,4-dihydro-1H-quinoline-2,1'-cyclohexane]-7-amine
• InChI: InChI=1S/C14H20N2/c15-12-5-4-11-6-9-14(16-13(11)10-12)7-2-1-3-8-14/h4-5,10,16H,1-3,6-9,15H2
• InChI Key: ZLBLWHFXAQLHLM-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(CC1)CCC3=C(N2)C=C(C=C3)N
• Molecular Formula: C14H20N2
• Molecular Weight: 216.32 g/mol

Description

Spiro compounds are characterized by having two rings sharing the same atom. The inherent rigidity of spirocyclic compounds causes a decrease in the conformational entropy penalty when it comes to an interaction between a potential bioactive spiro compound and its putative molecular target.

Synthesis Analysis

The Stollé type reaction of 3,4-dihydro-1H-spiro [quinoline-2,1’-cycloalkane] hydrochlorides with oxalyl chloride gave 6-methyl-5,6-dihydrospiro [pyrrolo [3,2,1-ij]quinoline-4,1’-cycloalkane]-1,2-diones. This reaction was used in cyclocondensation with various 1,2- and 1,3-dinucleophiles and in a three-component cyclocondensation with malononitrile (or ethyl cyanoacetate) and several carbonyl compounds with an activated methylene group.

Molecular Structure Analysis

The structure of the synthesized compounds was proved unequivocally by elemental analysis, as well as the standard spectral methods. The IR spectra, similarly to those of isatins, featured strong absorption bands of β-carbonyl groups at 1731-1719 cm -1 and α-carbonyl groups at 1613-1603 cm -1.

Chemical Reactions Analysis

The Stollé type reaction of 3,4-dihydro-1H-spiro [quinoline-2,1’-cycloalkane] hydrochlorides with oxalyl chloride gave 6-methyl-5,6-dihydrospiro [pyrrolo [3,2,1-ij]quinoline-4,1’-cycloalkane]-1,2-diones. This reaction was used in cyclocondensation with various 1,2- and 1,3-dinucleophiles and in a three-component cyclocondensation with malononitrile (or ethyl cyanoacetate) and several carbonyl compounds with an activated methylene group.

Future Directions

Spiro compounds in which two cyclic rings are fused at a common carbon atom are promising interesting skeletal systems in drug discovery due to their unique conformational features, structural complexity, and rigidity. Some of the synthesized spiro-indenoquinoxalines exhibit interesting biological activities and have promise for the generation of new drug candidates.